Cas no 71699-34-8 (3-Coumaranone)

• Product Name: 3-Coumaranone
• CAS No: 71699-34-8
• MF: C₈H₆O₂
• MW: 134.13204240799
• CID: 59254
• PubChem ID: 23556
• Update Time: 2025-04-18

3-Coumaranone Chemical and Physical Properties

Names and Identifiers

• 3-Coumaranone
• 2H-BEZOFURAN-3-ONE
• (4RS)-4-hydroxy-4-(4-nitrophenyl)butan-2-one
• (4RS,5RS)-5-hydroxy-4,6-dimethyl-heptan-3-one
• 1-(4-NITROPHENYL)-3-OXO-1-BUTANOL
• 2-Butanone, 4-hydroxy-4-(4-nitrophenyl)-, (+)-
• 4-(4'-nitrophenyl)-4-hydroxy-2-butanone
• 4-(4'-nitrophenyl)-4-hydroxybutan-2-one
• 4-hydroxy-4-(4'-nitrophenyl)-butan-2-one
• 4-hydroxy-4-(4-nitrophenyl)-butan-2-one
• 5-hydroxy-4,6-dimethylheptan-3-one
• AG-G-03185
• rac-isozeaxanthin
• SureCN3486388
• 3-Heptanone,5-hydroxy-4,6-dimethyl-, (R*,R*)-
• BENZO[B]FURAN-3(2H)-ONE
• BCP07835
• EN300-49168
• Coumaran-3-one
• PB43343
• NSC 512726
• 2,3-dihydro-1-benzofuran-3-one
• AC-20612
• FT-0615540
• CHEMBL2253270
• CCG-356035
• Benzofuran-3-one
• KZ7LS8K9LP
• CCRIS 3596
• 3(2H)-BENZOFURANONE
• NSC-512726
• NSC512726
• HY-W001165
• 1-benzofuran-3 (2H)-one
• benzofuran-3-(2H)-one
• 3-(2H)-benzo[b]-furanone
• STR06709
• Z57101103
• 71699-34-8
• C2825
• SY011530
• Coumaranone
• A837290
• 3-(2H)-benzo[b]furanone
• AC-30814
• 2H-BENZOFURAN-3-ONE
• NCIOpen2_003700
• Benzofuran-3(2H)-one, >=98.0% (HPLC)
• 1-benzofuran-3-(2H)-one
• 7169-34-8
• UNII-KZ7LS8K9LP
• MFCD00051810
• 2H-3-Benzofuranone
• 3-BENZOFURANONE
• 1-Benzofuran-3(2H)-one
• DTXSID20221917
• AKOS000223931
• 2,3-Dihydrobenzo[b]furan-3-one
• FT-0694917
• 3-Coumaranonebenzofuran-3(2H)-one
• PS-4359
• 1-benzofuran-3-one
• Benzofuran-3(2H)-one
• AM20041072
• SCHEMBL69412
• AB02144
• CS-W001165
• benzofuran-3 (2h)-one
• 1-Benzofuran-3(2H)-one #
• 2,3-DIHYDROBENZOFURAN-3-ONE

• Inchi： 1S/C8H6O2/c9-7-5-10-8-4-2-1-3-6(7)8/h1-4H,5H2
• InChI Key： MGKPCLNUSDGXGT-UHFFFAOYSA-N
• SMILES： O1CC(C2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 134.036779430g/mol
• Monoisotopic Mass: 134.036779430g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 1.26170